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Compound of Interest

Compound Name: Divin

Cat. No.: B1498632

Disclaimer: The term "Divin" is not a standard chemical identifier. This guide assumes the user
is referring to Divinylbenzene (DVB), a hazardous chemical. The following information is based
on safety data for Divinylbenzene. Always consult the specific Safety Data Sheet (SDS) for the
product you are using before handling.

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and operational plans for the handling and disposal of Divinylbenzene
(DVB) in a laboratory setting. It is intended for researchers, scientists, and drug development
professionals.

Personal Protective Equipment (PPE)

When handling Divinylbenzene, the following personal protective equipment is mandatory to
minimize exposure and ensure personal safety.

o Eye and Face Protection: Tightly fitting safety goggles are required. For operations with a
higher risk of splashing, a face shield (minimum 8-inch) should be worn in conjunction with

goggles.[1]

e Hand Protection: Wear chemical-impermeable gloves. The specific glove material should be
selected based on the breakthrough time for Divinylbenzene. Consult with your safety
equipment supplier for recommendations on the most protective material.[2][3]
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» Skin and Body Protection: A chemical-resistant apron and long-sleeved clothing are

necessary to prevent skin contact.[4] For any tasks with significant potential for exposure, full

protective suits may be required.[3] All protective clothing should be clean and put on before

work begins.[3]

» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to keep airborne concentrations below exposure limits.[5] If

ventilation is inadequate or for operations where inhalation exposure may occur, a NIOSH-

approved air-purifying respirator with organic vapor cartridges is required.[5]

Exposure Limits and Physical Hazards

Understanding the exposure limits and physical properties of Divinylbenzene is crucial for safe

handling.

Parameter

Value

Reference

NIOSH Recommended
Exposure Limit (REL)

10 ppm (averaged over a 10-

hour workshift)

[3]

ACGIH Threshold Limit Value
(TLV)

10 ppm (averaged over an 8-

hour workshift)

[3]

Flash Point 143°F [6]
Lower Explosive Limit (LEL) 1.1% [6]
Upper Explosive Limit (UEL) 6.2% [6]

Specific Gravity

0.93 (Less dense than water)

[6]

Handling and Storage Protocols

Adherence to proper handling and storage procedures is critical to prevent accidents and

ensure the stability of Divinylbenzene.

Handling:

e Conduct all work in a well-ventilated area or a chemical fume hood.[2][5]
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e Avoid contact with skin and eyes.[1][2]

e Avoid inhaling vapors or mists.[1]

e Use non-sparking tools and explosion-proof equipment.[5]

e Ground and bond containers when transferring material to prevent static discharge.[5]
o Keep away from heat, sparks, open flames, and other ignition sources.[1]

e Do not eat, smoke, or drink in areas where Divinylbenzene is handled.[3]

Storage:

Store in tightly closed containers in a cool, dark, dry, and well-ventilated area.[1][3][7]

Store away from incompatible materials such as oxidizing agents, strong acids, and metallic
salts (e.g., ferric and aluminum chlorides).[3][7]

Divinylbenzene is thermally unstable and can polymerize easily, especially when heated.[2]
[3][7] Store only if stabilized.[2][7]

Maintain the storage temperature below 90°F (32°C).[5]

Emergency Procedures: Spill and Exposure
Response

Immediate and appropriate action is required in the event of a spill or personnel exposure.
Personnel Exposure:

o Eye Contact: Immediately flush eyes with large amounts of water for at least 15-30 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3][8]

o Skin Contact: Quickly remove contaminated clothing. Immediately wash the contaminated
skin with large amounts of soap and water.[3]
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 Inhalation: Move the person to fresh air. If breathing has stopped, provide artificial
respiration. Seek prompt medical attention.[3][8]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[2][8]

Spill Response Workflow:

Caption: Workflow for responding to a Divinylbenzene spill.

Disposal Plan

Proper disposal of Divinylbenzene and associated waste is essential to prevent environmental
contamination and comply with regulations.

o Waste Classification: Chemical waste generators must determine if the discarded chemical is
classified as a hazardous waste and consult local, regional, and national regulations for
complete and accurate classification.[1]

o Disposal Method: The preferred method of disposal for unused or contaminated
Divinylbenzene is through a licensed chemical destruction plant or by controlled incineration
with flue gas scrubbing.[2][5]

o Contaminated Materials: Absorbent materials, contaminated clothing, and other waste
should be sealed in a vapor-tight plastic bag or other suitable container, properly labeled,
and disposed of as hazardous waste.[6]

e Regulatory Contact: Contact your state's Department of Environmental Protection (DEP) or
the regional office of the federal Environmental Protection Agency (EPA) for specific disposal
recommendations.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Divinylbenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1498632#personal-protective-equipment-for-
handling-divin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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